[4-(3,4-dimethoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone

• IUPAC Name: [4-(3,4-dimethoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C24H21NO6S/c1-29-18-11-8-16(9-12-18)24(26)23-15-25(17-10-13-20(30-2)21(14-17)31-3)19-6-4-5-7-22(19)32(23,27)28/h4-15H,1-3H3
• InChI Key: ZDNNTECEPOHWOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C24H21NO6S
• Molecular Weight: 451.5 g/mol

Description

[4-(3,4-dimethoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C24H21NO6S and its molecular weight is 451.49. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

Compounds with structures similar to the one mentioned often serve as key intermediates in the synthesis of complex molecules. For example, benzothiazinones and their derivatives are significant in developing new chemical entities with potential biological activities. These compounds are utilized in synthesizing novel ligands, catalysts, and materials with unique properties, such as in the study of 1,2-oxazines and 1,2-benzoxazines, highlighting their importance in generating new chemical entities with varied applications (Sainsbury, 1991).

Pharmacological Research

Benzothiazinones are explored for their pharmacological properties, particularly in neurochemistry and cancer research. Compounds with similar structures have been investigated for their ability to interact with biological targets, offering insights into developing new therapeutic agents. For instance, research on oxyprenylated ferulic acid derivatives, like 4′-geranyloxyferulic acid, suggests potential anti-inflammatory and anti-tumor properties, pointing towards the broader therapeutic relevance of such compounds (Epifano et al., 2015).

Antioxidant Studies

The antioxidant capacity of compounds structurally related to the mentioned chemical has been a subject of study, indicating their potential in mitigating oxidative stress-related cellular damage. The ABTS/PP decolorization assay, for instance, is widely used to evaluate the antioxidant capacity of various compounds, which can be relevant to understanding the antioxidative potential of benzothiazinone derivatives (Ilyasov et al., 2020).

Materials Science

In materials science, the chemical properties of benzothiazinone derivatives are exploited to develop new materials with specific optical, electronic, or photophysical characteristics. For example, plastic scintillators based on polymers like polymethyl methacrylate incorporate luminescent dyes to achieve desired scintillation properties, highlighting the role of organic compounds in advancing material technologies (Salimgareeva & Kolesov, 2005).